molecular formula C7H4BrClF2 B1441595 1-(Bromomethyl)-4-chloro-2,5-difluorobenzene CAS No. 945262-21-5

1-(Bromomethyl)-4-chloro-2,5-difluorobenzene

Cat. No. B1441595
CAS RN: 945262-21-5
M. Wt: 241.46 g/mol
InChI Key: HBSFCZCGSJARIR-UHFFFAOYSA-N
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Description

1-(Bromomethyl)-4-chloro-2,5-difluorobenzene is a brominated derivative of benzene . The compound’s structure and reactivity are influenced by the presence of the bromomethyl group, which can participate in further chemical transformations.


Synthesis Analysis

The synthesis of brominated benzene derivatives can involve different strategies. For instance, the intramolecular bromo-amination of cyclohexadiene aminals has been used for the asymmetric synthesis of complex structures . Bromination of cyclohexadienes can lead to various brominated products . These methods could potentially be adapted for the synthesis of this compound .


Molecular Structure Analysis

The molecular structure of brominated benzenes has been extensively studied. For example, the configuration of tetrabromocyclohexane has been established through X-ray crystallography . The conformational preferences of brominated benzenes, such as 1-bromo-1-methylcyclohexane, have been inferred from various spectroscopic methods . These findings are relevant for understanding the molecular structure of this compound.


Chemical Reactions Analysis

Brominated benzenes can undergo various chemical reactions. Asymmetric bromination has been used to produce chiral dibromocyclohexanes . The reactivity of highly substituted benzenes, such as tris(bromomethyl) derivatives, shows strong proximity effects, which influence the outcome of synthetic transformations .


Physical And Chemical Properties Analysis

The physical and chemical properties of brominated benzenes are influenced by their molecular structure. For example, the conformational analysis of 1-bromo-1-silacyclohexane reveals the thermodynamic equilibrium between axial and equatorial conformers. The free energy differences between isomers of brominated cyclohexyl systems have been explored, providing information on their stability and conformational preferences.

Scientific Research Applications

Synthesis and Structural Analysis

  • The compound has been involved in electrochemical fluorination studies, particularly in understanding side-reactions during the fluorination of halobenzenes. The research provided insights into the formation mechanisms of related compounds during electrolysis processes (Horio et al., 1996).

Chemical Modifications and Derivatives

  • It serves as a precursor or intermediate in synthesizing various structurally complex molecules. For instance, research has explored the regioflexible substitution of similar difluorobenzene compounds to produce a range of benzoic acids and bromobenzoic acids (Schlosser & Heiss, 2003).

Applications in Organic Chemistry

  • The compound has been used in the synthesis of various halogenated and fluorinated compounds, demonstrating its versatility in organic synthesis. This includes its use in synthesizing sulfur-functionalized benzoquinones and its role in various bromination processes (Aitken et al., 2016).

Role in Polymer Chemistry

  • It has been employed as a bifunctional initiator in the cationic ring opening polymerization of tetrahydrofuran. This further underscores its utility in polymer chemistry and material science (Cianga et al., 2002).

Mechanism of Action

The mechanism of action of 1-(Bromomethyl)-4-chloro-2,5-difluorobenzene is not fully understood, but it is believed to act by inhibiting specific enzymes and signaling pathways. It has been observed that this compound inhibits the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye damage, and may cause respiratory irritation . It is advised to avoid breathing mist, gas or vapours, and avoid contacting with skin and eye .

properties

IUPAC Name

1-(bromomethyl)-4-chloro-2,5-difluorobenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4BrClF2/c8-3-4-1-7(11)5(9)2-6(4)10/h1-2H,3H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HBSFCZCGSJARIR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=CC(=C1F)Cl)F)CBr
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4BrClF2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50695107
Record name 1-(Bromomethyl)-4-chloro-2,5-difluorobenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50695107
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

241.46 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

945262-21-5
Record name 1-(Bromomethyl)-4-chloro-2,5-difluorobenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50695107
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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